Cas no 4432-89-7 (1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]-)

1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]- structure
4432-89-7 structure
Product Name:1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]-
CAS No:4432-89-7
MF:C6H17N3
MW:131.219280958176
CID:333188
Update Time:2024-01-28

1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]-
    • N,N'-(Iminobisethylene)bismethanamine
    • 1,2-Ethanediamine,N-methyl-N'-[2-(methylamino)ethyl]- (9CI)
    • 1,7-Dimethyldiethylenetriamine
    • 2,5,8-Triazanonane
    • Diethylenetriamine, 1,7-dimethyl-(7CI,8CI)
    • N,N''-Dimethyldiethylenetriamine
    • N-Methyl-N'-[2-(methylamino)ethyl]ethane-1,2-diamine
    • Inchi: 1S/C6H17N3/c1-7-3-5-9-6-4-8-2/h7-9H,3-6H2,1-2H3
    • InChI Key: JSKMDUWCNVJQKA-UHFFFAOYSA-N
    • SMILES: N(CCNC)CCNC

Computed Properties

  • Exact Mass: 131.142
  • Monoisotopic Mass: 131.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 41.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1

1,2-Ethanediamine,N1-methyl-N2-[2-(methylamino)ethyl]- Pricemore >>

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